Cas no 1238877-70-7 (methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate)
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-(1-hydroxy-1-methylethyl)pyridine-3-carboxylate
- VMKHHBVOLPVPCA-UHFFFAOYSA-N
- methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate
- AT15502
- SY312684
- 1238877-70-7
- METHYL 6-(2-HYDROXYPROPAN-2-YL)NICOTINATE
- MFCD26384870
- Methyl 6-(2-Hydroxy-2-propayl)nicotinate
- SCHEMBL599324
- EN300-1831350
- DB-352110
-
- Inchi: 1S/C10H13NO3/c1-10(2,13)8-5-4-7(6-11-8)9(12)14-3/h4-6,13H,1-3H3
- InChI Key: VMKHHBVOLPVPCA-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C=CC(C(=O)OC)=CN=1
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4
- XLogP3: 0.4
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831350-1g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 1g |
$986.0 | 2023-09-19 | |
| Enamine | EN300-1831350-5g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 5g |
$2858.0 | 2023-09-19 | |
| Enamine | EN300-1831350-10g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 10g |
$4236.0 | 2023-09-19 | |
| Enamine | EN300-1831350-0.05g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 0.05g |
$229.0 | 2023-09-19 | |
| Enamine | EN300-1831350-0.1g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 0.1g |
$342.0 | 2023-09-19 | |
| Enamine | EN300-1831350-0.25g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 0.25g |
$487.0 | 2023-09-19 | |
| Enamine | EN300-1831350-0.5g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 0.5g |
$768.0 | 2023-09-19 | |
| Enamine | EN300-1831350-1.0g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 1g |
$986.0 | 2023-06-02 | |
| Enamine | EN300-1831350-2.5g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 2.5g |
$1931.0 | 2023-09-19 | |
| Enamine | EN300-1831350-5.0g |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate |
1238877-70-7 | 95% | 5g |
$2858.0 | 2023-06-02 |
methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate
Research Briefing on Methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS: 1238877-70-7) in Chemical Biology and Pharmaceutical Applications
Methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS: 1238877-70-7) is a pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and ester functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and as a building block for more complex molecules. The unique structural features of this compound make it a valuable candidate for further investigation in therapeutic development.
Recent studies have focused on the synthesis and optimization of methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to evaluate its interactions with biological targets. Preliminary results indicate that this compound exhibits moderate binding affinity to specific enzymes and receptors, suggesting its potential as a lead compound for the development of novel therapeutics.
In the context of drug discovery, methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate has been explored as a scaffold for the design of inhibitors targeting key pathways in diseases such as cancer and inflammatory disorders. For instance, a recent study demonstrated its efficacy in modulating the activity of protein kinases involved in cell proliferation and survival. These findings highlight the compound's versatility and its potential to be further optimized for improved potency and selectivity.
Another area of interest is the compound's role in medicinal chemistry, where it has been utilized as an intermediate in the synthesis of more complex molecules. Its reactive functional groups allow for facile derivatization, enabling the creation of diverse chemical libraries for screening purposes. This approach has been particularly valuable in identifying new chemical entities with enhanced biological activity and reduced toxicity.
Despite these promising developments, challenges remain in the practical application of methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.
In conclusion, methyl 6-(2-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS: 1238877-70-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration. Continued efforts in synthesis optimization, target validation, and preclinical evaluation will be essential to unlock its full potential in therapeutic applications.
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